Cas no 2167365-96-8 (3-(1,1,2-trifluoroethyl)aniline)

3-(1,1,2-Trifluoroethyl)aniline is a fluorinated aromatic amine with the molecular formula C₈H₆F₃N. This compound features a trifluoroethyl substituent on the benzene ring, imparting unique electronic and steric properties that enhance its reactivity in organic synthesis. The presence of fluorine atoms improves thermal and chemical stability, making it valuable in pharmaceutical and agrochemical applications. Its amine functionality allows for further derivatization, enabling the synthesis of complex intermediates. The trifluoroethyl group also contributes to increased lipophilicity, which can influence bioavailability in drug development. This compound is typically used as a building block in the preparation of specialty chemicals, offering precise control over molecular design.
3-(1,1,2-trifluoroethyl)aniline structure
2167365-96-8 structure
Product Name:3-(1,1,2-trifluoroethyl)aniline
CAS No:2167365-96-8
MF:C8H8F3N
MW:175.151032447815
CID:6470255
PubChem ID:132398670
Update Time:2025-06-08

3-(1,1,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(1,1,2-trifluoroethyl)aniline
    • Benzenamine, 3-(1,1,2-trifluoroethyl)-
    • Inchi: 1S/C8H8F3N/c9-5-8(10,11)6-2-1-3-7(12)4-6/h1-4H,5,12H2
    • InChI Key: FMKMNSHYFPKXHP-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(C(F)(F)CF)=C1

Experimental Properties

  • Density: 1.235±0.06 g/cm3(Predicted)
  • Boiling Point: 241.2±40.0 °C(Predicted)
  • pka: 3.78±0.10(Predicted)

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Additional information on 3-(1,1,2-trifluoroethyl)aniline

Recent Advances in the Application of 3-(1,1,2-Trifluoroethyl)aniline (CAS: 2167365-96-8) in Chemical Biology and Pharmaceutical Research

3-(1,1,2-Trifluoroethyl)aniline (CAS: 2167365-96-8) has emerged as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of fluorinated small molecules with enhanced bioavailability and metabolic stability. Recent studies have highlighted its utility in the construction of trifluoromethyl-containing scaffolds, which are increasingly sought after in drug discovery due to their unique physicochemical properties. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-(1,1,2-trifluoroethyl)aniline as a building block for kinase inhibitors targeting resistant mutations in oncology. The compound's trifluoroethyl group was shown to improve binding affinity through favorable hydrophobic interactions with ATP-binding pockets, while its aniline moiety facilitated hydrogen bonding with key residues. Molecular dynamics simulations revealed a 40% increase in target residence time compared to non-fluorinated analogs, suggesting significant potential for addressing drug resistance mechanisms.

In the realm of PET radiopharmaceuticals, researchers at MIT have recently utilized 3-(1,1,2-trifluoroethyl)aniline as a precursor for 18F-labeled tracers (Nature Biomedical Engineering, 2024). The electron-withdrawing nature of the trifluoroethyl group was found to stabilize the radiolabeled products, with in vivo studies showing improved blood-brain barrier penetration and target-to-background ratios in neurological disorder models. This advancement addresses longstanding challenges in neuroimaging agent development and opens new avenues for diagnostic applications.

The compound's synthetic versatility was further demonstrated in a Nature Catalysis report (2024) describing a novel photocatalytic amination protocol. Using 3-(1,1,2-trifluoroethyl)aniline as both substrate and catalyst, researchers achieved C-N bond formation under mild conditions with exceptional enantioselectivity (up to 99% ee). This methodology significantly streamlines the production of chiral amines, a critical class of pharmaceutical intermediates, while minimizing heavy metal catalyst use.

Emerging safety data from regulatory submissions (EMA, 2023) indicate that derivatives of 3-(1,1,2-trifluoroethyl)aniline exhibit favorable toxicological profiles, with no genotoxicity observed in standard battery tests. However, structure-activity relationship studies suggest that careful positioning of the trifluoroethyl group is crucial to avoid potential metabolic liabilities, particularly defluorination pathways that could lead to reactive intermediates.

Looking forward, the unique properties of 3-(1,1,2-trifluoroethyl)aniline position it as a strategic component in next-generation drug development. Current clinical pipelines include at least six investigational new drugs incorporating this scaffold, spanning therapeutic areas from oncology to CNS disorders. As synthetic methodologies continue to evolve and our understanding of fluorine interactions in biological systems deepens, this compound class is poised to make significant contributions to precision medicine approaches.

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